(3-Benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: (3-benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol
• InChI: InChI=1S/C13H17NO/c15-10-13-6-12(13)8-14(9-13)7-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
• InChI Key: DMOKYXYTWWRZDY-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CN(C2)CC3=CC=CC=C3)CO

Description

(3-Benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid ethyl ester (2.5 gm, 0.0108 mole) in tetrahydrofuran (20 ml) was added to a suspension of lithium aluminium hydride (0.966 gm, 0.026 mole) in tetrahydrofuran (50 ml). The resulting mixture was heated to reflux for 2 hours. The reaction mixture was carefully quenched with saturated aqueous NH4Cl (1 ml), treated with ethyl acetate (50 ml) and stirred for 1 hour. The solution was filtered and the removal of solution from the filtrate provided the crude title product which was purified by column chromatography (100-200 mesh, silicagel), eluting the compound with 15% ethyl acetate in hexane to give pure product as a colorless oil.